Cas no 6440-02-4 (ethyl 5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate)

ethyl 5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate structure
6440-02-4 structure
Product Name:ethyl 5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate
CAS No:6440-02-4
MF:C5H7N3O2S
MW:173.192979097366
MDL:MFCD00778317
CID:85688
PubChem ID:1831000
Update Time:2025-04-18

ethyl 5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate
    • 1,2-BIS(TRIMETHYLSILYL)BENZENE
    • 5-AMINO-1,2,3-THIADIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 5-aminothiadiazole-4-carboxylate
    • InChI=1/C5H7N3O2S/c1-2-10-5(9)3-4(6)11-8-7-3/h2,6H2,1H3
    • 5-Amino-[1,2,3]thiadiazole-4-carboxylic acid ethyl ester
    • AKOS001476281
    • MLS000776026
    • CHEMBL1511343
    • CS-0144144
    • Ethyl5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate
    • 1935987-44-2
    • SMR000440013
    • EN300-36737
    • MFCD00778317
    • 5-amino-4-carbethoxy-1,2,3-thiadiazole
    • 6440-02-4
    • FT-0636151
    • ZUGOHJWUTNKRMG-UHFFFAOYSA-
    • 5-amino-4-ethoxycarbonyl-1,2,3-thiadiazole
    • Ethyl 5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate
    • Oprea1_573795
    • HMS2778O12
    • DTXSID90365337
    • 1,2,3-Thiadiazole-4-carboxylic acid, 5-amino-, ethyl ester
    • SCHEMBL7516781
    • ZUGOHJWUTNKRMG-UHFFFAOYSA-N
    • AT35777
    • STK526501
    • DB-054652
    • ethyl 5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate
    • MDL： MFCD00778317
    • Inchi： 1S/C5H7N3O2S/c1-2-10-5(9)3-4(6)11-8-7-3/h2,6H2,1H3
    • InChI Key： ZUGOHJWUTNKRMG-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)OCC)N=N1)N

Computed Properties

  • Exact Mass: 173.02600
  • Monoisotopic Mass: 173.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.419
  • Melting Point: 123-125°C
  • Boiling Point: 297.6°C at 760 mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.594
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 106.34000
  • LogP: 0.87820

ethyl 5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 5-imino-2,5-dihydro-1,2,3-thiadiazole-4-carboxylate Pricemore >>

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